BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: Lubricants in Metalworking
Fluids

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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1.0 Introduction

Metalworking fluids (MWEFs) are critical in manufacturing for processes like cutting, grinding,
and forming.[1] Their primary functions include cooling the workpiece and tool, removing chips
and debris, preventing corrosion, and, most importantly, providing lubrication.[1][2] Effective
lubrication reduces friction at the tool-workpiece interface, which in turn minimizes heat
generation, extends the life of the cutting tool, improves the surface finish of the product, and
enhances overall productivity.[2][3] The selection and application of lubricants within an MWF
formulation are tailored to the specific metalworking operation, the material being worked, and
the desired performance characteristics.[4]

This document provides a detailed overview of the types of metalworking fluids, the classes of
lubricants used within them, their mechanisms of action, and standardized protocols for
evaluating their performance.

2.0 Classification of Metalworking Fluids

MWEFs are broadly categorized based on their base fluid composition, primarily the ratio of oil to
water. There are four main types: straight oils, soluble oils, semi-synthetic fluids, and synthetic
fluids.[5][6]

» Straight Oils (Neat Oils): These are composed of mineral, vegetable, or synthetic base oils
and are not diluted with water.[5][7] They offer the highest level of lubrication and are used
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for heavy-duty, low-speed operations where cooling is less critical.[8][9] They often contain
extreme pressure (EP) additives to enhance performance under severe conditions.[1][7]

Soluble Oils (Emulsifiable Oils): These are concentrates containing 40-85% mineral oil along
with emulsifiers and other additives.[6][7] They are diluted with water to form a milky
emulsion. Soluble oils provide a good balance of lubrication and cooling, making them
suitable for a wide range of cutting and grinding applications.[5][8]

Semi-Synthetic Fluids: These are a hybrid of soluble oils and synthetic fluids, containing a
smaller amount of mineral oil (5-30%) in the concentrate, which is then diluted with water.[1]
[7] They form a translucent emulsion and offer a combination of the lubricating properties of
oils and the superior cooling and cleanliness of synthetics.[8][10]

Synthetic Fluids: These fluids contain no petroleum-based oil and are formulated with water-
soluble organic and inorganic salts, polymers, and various performance additives.[7] When
diluted with water, they form a clear solution. Synthetic fluids provide the best cooling
performance and are ideal for high-speed grinding and machining operations where heat
removal is paramount.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Lubricants in Metalworking Fluids].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582805#application-as-a-lubricant-in-metalworking-
fluids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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